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Compound of Interest

Compound Name: Lumula

Cat. No.: B15583987 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling Lumula, a prostaglandin F2α analog also known as Maxeyprost and Unoprostone N-

ethyl amide. Adherence to these procedures is critical to minimize risk and ensure the integrity

of your research.

Immediate Safety and Personal Protective
Equipment (PPE)
When handling Lumula, a comprehensive approach to personal protection is necessary.

Although a specific Safety Data Sheet (SDS) for Lumula is not readily available, data from

analogous prostaglandin compounds suggest it should be treated as a hazardous substance.

Recommended Personal Protective Equipment:

Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory. Always inspect gloves for

tears or punctures before use.

Eye Protection: Safety glasses with side shields or chemical splash goggles are essential to

protect against accidental splashes.

Lab Coat: A fully buttoned lab coat should be worn to protect skin and clothing from

contamination.
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Respiratory Protection: If handling the compound as a powder or if aerosolization is possible,

a NIOSH-approved respirator is recommended.

Operational Plans: From Handling to Disposal
Handling:

Work Area: All handling of Lumula should be conducted in a well-ventilated area, preferably

within a chemical fume hood.

Avoid Contact: Direct contact with the skin, eyes, and mucous membranes must be avoided.

Do not ingest or inhale the compound.

Weighing: If handling a solid form, weigh the necessary amount in a fume hood to prevent

inhalation of any airborne particles.

Solution Preparation: Lumula is often supplied as a solution in methyl acetate or as a

crystalline solid. Stock solutions can be prepared using organic solvents such as ethanol,

DMSO, and DMF.[1] When preparing aqueous solutions, it is recommended to make further

dilutions of the organic stock solution into the aqueous buffer.[2]

Storage:

Long-term Storage: Lumula should be stored at -20°C for long-term stability, where it is

expected to be stable for at least two years.[1]

Aqueous Solutions: It is not recommended to store aqueous solutions for more than one day

as they are less stable.[2]

Disposal:

Proper disposal of Lumula and any contaminated materials is crucial to prevent environmental

contamination and accidental exposure.

Unused Compound: Unused Lumula should be disposed of as hazardous chemical waste in

accordance with local, state, and federal regulations.
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Contaminated Materials: All disposable materials that have come into contact with Lumula,

such as pipette tips, gloves, and empty containers, should be placed in a sealed, labeled

hazardous waste container.

General Guidance: For medicines disposed of in the trash, the FDA recommends mixing

them with an unappealing substance like dirt or used coffee grounds (without crushing

tablets or capsules), placing the mixture in a sealed plastic bag, and then disposing of it in

the household trash.[3][4] Personal information should be scratched out from any

prescription labels.[3]

Quantitative Data
The following table summarizes the key quantitative data for Lumula (Maxeyprost,

Unoprostone N-ethyl amide).

Property Value Source

CAS Number 511229-72-4 [1]

Molecular Formula C24H43NO4 [1]

Formula Weight 409.6 g/mol [1]

Purity ≥98% [1]

Storage Temperature -20°C [1]

Stability ≥ 2 years at -20°C [1]

Solubility (DMF) 30 mg/ml [1]

Solubility (DMSO) 25 mg/ml [1]

Solubility (Ethanol) 50 mg/ml [1]

Solubility (Ethanol:PBS pH 7.2) Miscible [1]

Experimental Workflow: Preparation of a Lumula
Stock Solution
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The following diagram outlines the standard procedure for preparing a stock solution of

Lumula. Adherence to this workflow is critical for both safety and experimental accuracy.

Preparation Phase

Handling and Dissolution

Storage and Labeling

Cleanup

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Prepare Fume Hood
(Ensure proper ventilation)

Retrieve Lumula
from -20°C storage

Equilibrate to
Room Temperature

Weigh Required Amount
(if solid) or measure volume

Dissolve in appropriate
organic solvent (e.g., Ethanol)

Transfer to a labeled,
sealed vial

Store stock solution
at -20°C

Dispose of contaminated
materials in hazardous waste

For use in experiment

Clean work area
and remove PPE
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Caption: Workflow for the safe preparation of a Lumula stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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